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Compound of Interest

Compound Name: (S)-Rasagiline

Cat. No.: B1139387 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Monoamine oxidase B (MAO-B) is a key enzyme in the catabolism of neurotransmitters,

particularly dopamine.[1][2][3] Its inhibition is a well-established therapeutic strategy for

neurodegenerative conditions like Parkinson's disease.[1][4] (S)-Rasagiline is a potent,

selective, and irreversible inhibitor of MAO-B. These application notes provide detailed

methodologies for conducting MAO-B inhibition assays using (S)-Rasagiline, covering

spectrophotometric and fluorometric techniques. The protocols are designed to be adaptable

for screening potential MAO-B inhibitors and characterizing their activity.

Mechanism of Action of (S)-Rasagiline
(S)-Rasagiline acts as a mechanism-based irreversible inhibitor of MAO-B. It contains a

propargylamine moiety that forms a covalent bond with the N5 atom of the flavin adenine

dinucleotide (FAD) cofactor within the active site of the MAO-B enzyme. This covalent

modification leads to the irreversible inactivation of the enzyme, thereby preventing the

breakdown of dopamine and increasing its levels in the brain.
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Prepare Reagents
(Rasagiline, MAO-B, Substrate, Detection Reagent)

Add Rasagiline/Vehicle to 96-well plate

Add MAO-B Enzyme Solution

Pre-incubate (15 min, 37°C)

Add Benzylamine Substrate

Incubate (30 min, 37°C)

Add Detection Reagent

Incubate (10 min, RT)

Measure Absorbance at 490 nm

Calculate % Inhibition and IC50

 

Prepare Reagents
(Rasagiline, MAO-B Enzyme, Substrate Mix)

Add Rasagiline/Vehicle to 96-well black plate

Add MAO-B Enzyme Solution

Incubate (10 min, 37°C)

Add MAO-B Substrate Solution

Measure Fluorescence Kinetically
(Ex/Em = 535/587 nm, 10-40 min, 37°C)

Calculate Reaction Rates

Determine % Inhibition and IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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